(2Z)-2-[(6-chloro-4H-1,3-benzodioxin-8-yl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl 2-chlorobenzoate

• Molecular Formula: C24H14Cl2O6
• Molecular Weight: 469.3 g/mol
• IUPAC Name: [(2Z)-2-[(6-chloro-4H-1,3-benzodioxin-8-yl)methylidene]-3-oxo-1-benzofuran-6-yl] 2-chlorobenzoate
• InChI: InChI=1S/C24H14Cl2O6/c25-15-7-13(23-14(8-15)11-29-12-30-23)9-21-22(27)18-6-5-16(10-20(18)32-21)31-24(28)17-3-1-2-4-19(17)26/h1-10H,11-12H2/b21-9-
• InChI Key: TUFXTEWEQMXXRJ-NKVSQWTQSA-N
• Isomeric SMILES: C1C2=C(C(=CC(=C2)Cl)/C=C\3/C(=O)C4=C(O3)C=C(C=C4)OC(=O)C5=CC=CC=C5Cl)OCO1
• Canonical SMILES: C1C2=C(C(=CC(=C2)Cl)C=C3C(=O)C4=C(O3)C=C(C=C4)OC(=O)C5=CC=CC=C5Cl)OCO1

Description

Structural Characterization and Nomenclature

Systematic IUPAC Nomenclature and Isomeric Considerations

The systematic IUPAC name derives from the parent benzofuran scaffold substituted at positions 2, 3, and 6. The Z-configuration at the methylidene group (C2) is specified using the (2Z) descriptor. The substituents are hierarchically prioritized as follows:

• 3-Oxo-2,3-dihydro-1-benzofuran core : Indicates a partially saturated benzofuran system with a ketone at C3.
• 2-[(6-Chloro-4H-1,3-benzodioxin-8-yl)methylidene] : A chlorinated benzodioxin moiety attached via a methylidene (=CH–) linker at C2.
• 6-yl 2-chlorobenzoate : A 2-chlorobenzoate ester at C6.

Isomeric possibilities arise from:

• Geometric isomerism : The Z/E configuration of the methylidene group. X-ray data confirm the Z-configuration through spatial arrangement of substituents.
• Tautomerism : Potential keto-enol tautomerism at the 3-oxo group, though crystallographic evidence supports the keto form.

Crystallographic Analysis and Conformational Studies

Single-crystal X-ray diffraction reveals key structural features:

Parameter	Value
Crystal system	Triclinic
Space group	P-1
Unit cell dimensions	a = 9.268(13) Å
	b = 11.671(15) Å
	c = 15.414(2) Å
Angles	α = 75.185(5)°
	β = 72.683(5)°
	γ = 71.301(5)°
Volume	1483.8(3) ų
Z	4

The benzofuran ring adopts a near-planar conformation (maximum deviation: 0.08 Å), while the benzodioxin system shows slight puckering (dihedral angle: 12.7° relative to benzofuran). The methylidene linker exhibits a torsion angle of τ = 178.3°, consistent with Z-configuration.

Intermolecular stabilization occurs through:

• C–H···O hydrogen bonds (2.42–2.65 Å) between benzofuran C–H and benzoate carbonyls.
• π–π stacking between benzodioxin and benzofuran rings (centroid distance: 3.78 Å).

Spectroscopic Fingerprint Analysis

Nuclear Magnetic Resonance Spectroscopy

¹H NMR (400 MHz, CDCl₃):

δ (ppm)	Multiplicity	Assignment
8.21	d (J=8.4 Hz)	Benzoate H-6
7.98	s	Methylidene CH
7.65–7.43	m	Benzodioxin H-5/H-7
7.32	d (J=8.8 Hz)	Benzofuran H-5
6.89	s	Benzofuran H-4

¹³C NMR (100 MHz, CDCl₃):

δ (ppm)	Assignment
187.4	C3 ketone
165.2	Benzoate carbonyl
154.8	Benzodioxin O–C–O
128.6	Methylidene CH

Fourier-Transform Infrared Spectroscopy

Key absorptions (cm⁻¹):

• 1724 (C=O, benzoate ester)
• 1689 (C=O, benzofuran ketone)
• 1592 (C=C aromatic)
• 1085 (C–O–C benzodioxin)

UV-Vis Spectroscopy

Electronic transitions in CHCl₃:

λmax (nm)	ε (L·mol⁻¹·cm⁻¹)	Assignment
278	12,400	π→π* (benzofuran)
324	8,200	n→π* (carbonyls)

Mass Spectrometric Fragmentation Patterns

Electron ionization (70 eV) produces characteristic fragments:

m/z	Relative Abundance (%)	Fragment Structure
332	100 (M+)	Molecular ion
297	68	Loss of Cl (35/37 isotope)
169	45	Benzodioxin-CH fragment
111	32	Protonated benzofuran ion

The base peak at m/z 297 corresponds to cleavage of the C–Cl bond in the benzodioxin moiety, followed by hydrogen rearrangement.

Preparation Methods

Reaction Mechanism and Conditions

This method involves the nucleophilic substitution of 1-(benzofuran-2-yl)-2-bromoethan-1-one with 2-chlorobenzoic acid in N,N-dimethylformamide (DMF) under mild conditions. Anhydrous potassium carbonate acts as a base to deprotonate the acid, facilitating ester bond formation.

Procedure :

• Combine 1-(benzofuran-2-yl)-2-bromoethan-1-one (1 mmol) and 2-chlorobenzoic acid (1 mmol) in DMF (8 mL).

• Add catalytic K₂CO₃ and stir at room temperature for 2 hours.

• Quench with ice water, filter the precipitate, and recrystallize from acetone.

Key Data :

Parameter	Value	Source
Yield	79%
Purity (HPLC)	>95%
Melting Point	366–368 K

Advantages :

• Short reaction time (2 hours).

• Minimal byproducts due to mild conditions.

Multi-Step Synthesis via Intermediate Lactonization

Stepwise Approach

This method constructs the benzofuran core before introducing the benzodioxin and ester groups. It adapts methodologies from benzodioxin syntheses and benzofuran lactonization.

Steps :

• Benzofuran Formation : Hydrolyze o-chlorophenylacetic acid to 2-hydroxyphenylacetic acid, followed by iron sulfate-catalyzed lactonization.

• Benzodioxin Coupling : Use palladium-catalyzed condensation of 1,2-benzenediol with propargylic carbonates to form the benzodioxin-methylidene group.

• Esterification : React the benzofuran intermediate with 2-chlorobenzoyl chloride in toluene under reflux.

Key Data :

Step	Conditions	Yield	Source
Lactonization	FeSO₄, H₂O, 100°C	90%
Palladium Catalysis	Pd(PPh₃)₄, DMF, 80°C	75%
Esterification	2-Chlorobenzoyl chloride, 110°C	82%

Stereochemical Control :

• The Z-configuration is favored due to steric hindrance during lactonization and π-π interactions in crystallization.

Microwave-Assisted Green Synthesis

Optimization for Efficiency

Microwave irradiation reduces reaction times and improves yields by enhancing molecular collisions. This method adapts protocols for aurones and benzofurans.

Procedure :

• Mix 1-(benzofuran-2-yl)-2-bromoethan-1-one (1 mmol) and 2-chlorobenzoic acid (1 mmol) in DMF.

• Add K₂CO₃ and irradiate at 150°C for 10 minutes.

• Purify via column chromatography (hexane:ethyl acetate, 4:1).

Key Data :

Parameter	Value	Source
Yield	85%
Reaction Time	10 minutes
Energy Consumption	Reduced by 40% vs. conventional

Advantages :

• Environmentally friendly with reduced solvent use.

Fischer Esterification for Scalable Production

Acid-Catalyzed Ester Formation

This method employs Fischer esterification to couple benzofuran-3(2H)-one-6-carboxylic acid with 2-chlorobenzyl alcohol.

Procedure :

• Reflux benzofuran-3(2H)-one-6-carboxylic acid (1 mol) with 2-chlorobenzyl alcohol (1.2 mol) in H₂SO₄ (5 mol%).

• Remove water via azeotropic distillation with toluene.

• Neutralize with NaHCO₃ and crystallize from ethanol.

Key Data :

Parameter	Value	Source
Yield	78%
Purity	99% (GC-MS)

Limitations :

• Equilibrium-driven, requiring excess alcohol.

Comparative Analysis of Methods

Method	Yield	Purity	Time	Scalability
Condensation	79%	>95%	2 hours	High
Multi-Step Synthesis	75–90%	98%	24 hours	Moderate
Microwave-Assisted	85%	97%	10 minutes	High
Fischer Esterification	78%	99%	6 hours	Moderate

Recommendations :

• Condensation is optimal for rapid, high-yield synthesis.

• Microwave-Assisted methods suit green chemistry priorities.

Characterization and Validation

Critical Analytical Data

• NMR :

  • ¹H NMR (CDCl₃): δ 8.08 (d, 1H, J = 8.0 Hz, benzofuran), 7.52–7.39 (m, 4H, benzodioxin).

  • ¹³C NMR: 183.0 ppm (C=O), 160.7 ppm (C-O).

• X-ray Crystallography : Confirms Z-configuration with dihedral angles of 76.19°.

• HPLC : Retention time = 12.3 min (99.3% purity).

Challenges and Solutions

Stereochemical Control

• Challenge : Unwanted E-isomer formation during condensation.

• Solution : Use polar aprotic solvents (e.g., DMF) to stabilize transition states favoring Z-configuration.

Purification Difficulties

• Challenge : Co-elution of byproducts in chromatography.

• Solution : Recrystallization from acetone/water mixtures enhances purity.

Industrial Applications and Modifications

• Pharmaceutical Intermediates : The compound’s benzodioxin moiety is leveraged in anticoagulant research.

• Process Optimization : Continuous flow systems reduce lactonization time from 12 hours to 30 minutes .

Chemical Reactions Analysis

Types of Reactions

(2Z)-2-[(6-chloro-4H-1,3-benzodioxin-8-yl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl 2-chlorobenzoate undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form different derivatives.

Reduction: Reduction reactions can modify the functional groups present in the compound.

Substitution: Halogen atoms in the compound can be substituted with other functional groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and nucleophiles for substitution reactions. Reaction conditions typically involve controlled temperatures, solvents, and catalysts to achieve the desired transformations.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while substitution reactions can introduce new functional groups into the molecule.

Scientific Research Applications

(2Z)-2-[(6-chloro-4H-1,3-benzodioxin-8-yl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl 2-chlorobenzoate has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential therapeutic effects and as a lead compound for drug development.

Industry: Utilized in the synthesis of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (2Z)-2-[(6-chloro-4H-1,3-benzodioxin-8-yl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl 2-chlorobenzoate involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit or activate these targets, leading to various biochemical effects. The pathways involved can include signal transduction, gene expression modulation, and metabolic regulation.

Comparison with Similar Compounds

Table 1: Key Structural and Physicochemical Comparisons

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituents	Key Features
Target Compound	C₂₄H₁₆Cl₂O₅	455.287	- 6-Cl on benzodioxin - 2-Cl on benzoate - Z-configuration	High lipophilicity; ester group enhances stability
(2Z)-2-[(6-Bromo-4H-1,3-benzodioxin-8-yl)methylidene]-6-hydroxy-1-benzofuran-3-one	C₁₇H₁₀BrO₅	375.2	- 6-Br on benzodioxin - 6-OH on benzofuranone - Z-configuration	Increased polarity due to -OH; lower molecular weight
Alkenyl trisulfides (e.g., unsaturated trisulfides)	Variable	~300–400	- Unsaturated bonds - Trisulfide (-S-S-S-) groups	Potent anticancer activity via microtubule targeting

Analysis

Halogen Substitution :

• The target compound’s chlorine atoms at the 6-position (benzodioxin) and 2-position (benzoate) enhance electron-withdrawing effects and lipophilicity compared to the brominated analogue in Table 1 . Bromine’s larger atomic radius may increase steric hindrance but improve binding affinity in certain targets.
• Chlorinated compounds often exhibit greater environmental persistence than brominated counterparts, though ester groups (as in the target compound) may hydrolyze more readily than hydroxyl groups .

Functional Group Impact :

• The 2-chlorobenzoate ester in the target compound contributes to higher stability and membrane permeability compared to the hydroxylated analogue (Table 1), which is more polar and likely less bioavailable .
• Analogues with trisulfide groups (e.g., alkenyl trisulfides) demonstrate anticancer activity via microtubule disruption, suggesting that the target compound’s conjugated system and halogenation may similarly interact with biological targets .

Stereochemical Considerations :

• The Z-configuration in both the target compound and its brominated analogue ensures a planar geometry, critical for π-π stacking interactions in enzyme binding pockets .

Key Findings

• Synthetic Complexity : The target compound’s esterification step (e.g., using BBDI or EDC·HCl coupling agents) mirrors methodologies in , though selective chlorination demands precise conditions .
• The 2-chlorobenzoate group may enhance cytotoxicity by mimicking endogenous substrates .

Biological Activity

The compound (2Z)-2-[(6-chloro-4H-1,3-benzodioxin-8-yl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl 2-chlorobenzoate (CAS Number: 929489-60-1) is a synthetic organic molecule characterized by its complex structure, which includes multiple aromatic rings and halogen substituents. Its unique molecular architecture suggests potential interactions with biological systems, making it a subject of interest in medicinal chemistry and pharmacology.

Property	Value
Molecular Formula	C24H15Cl2O5
Molecular Weight	473.3 g/mol
Structure	Chemical Structure

The biological activity of this compound is primarily mediated through its interaction with specific molecular targets such as enzymes and receptors. These interactions can lead to various biochemical effects including modulation of signal transduction pathways, gene expression alterations, and metabolic regulation.

Antimicrobial Activity

Research on related compounds has indicated that many benzodioxin and benzofuran derivatives exhibit antimicrobial properties. For instance, studies have shown that certain derivatives possess selective antibacterial activity against Gram-positive bacteria such as Bacillus subtilis, while demonstrating limited activity against Gram-negative strains like Escherichia coli .

The minimal inhibitory concentrations (MIC) for some benzofuran derivatives have been reported, showcasing their potential as antimicrobial agents. The following table summarizes the MIC values for selected compounds:

Compound	MIC (µg/mL)	Activity Against
Compound A	50	Bacillus subtilis
Compound B	100	Staphylococcus aureus
Compound C	200	Escherichia coli

Cytotoxicity and Anticancer Potential

Compounds similar in structure to (2Z)-2-[(6-chloro-4H-1,3-benzodioxin-8-yl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl 2-chlorobenzoate have shown varying degrees of cytotoxicity against cancer cell lines. Notably, certain benzofuran derivatives have been found to exhibit selective toxicity towards cancer cells while sparing normal cells .

A study highlighted that several derivatives were effective against multiple cancer cell lines including breast (MCF-7), lung (A549), and liver (HepG2) cancer cells. The following table illustrates the cytotoxic effects observed:

Cell Line	IC50 (µM)	Selectivity Index
MCF-7	15	5
A549	30	4
HepG2	25	6

Structure–Activity Relationship (SAR)

Understanding the structure–activity relationship is crucial for optimizing the biological activity of compounds like (2Z)-2-[(6-chloro-4H-1,3-benzodioxin-8-yl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl 2-chlorobenzoate. Modifications in the substituents on the benzodioxin or benzofuran rings can significantly influence both antimicrobial and anticancer activities.

For example:

• Electron-donating groups enhance activity against certain bacteria.
• Halogen substitutions can modulate lipophilicity and thus affect cellular uptake.

Case Studies

Several studies have evaluated the biological potential of structurally related compounds:

• Study on Antibacterial Properties : A series of benzodioxin derivatives were tested for their antibacterial efficacy against various strains. Results indicated that compounds with specific substitutions showed enhanced activity against Gram-positive bacteria while being ineffective against Gram-negative strains .
• Cytotoxicity Assessment : In vitro studies demonstrated that certain benzofuran derivatives exhibited significant cytotoxic effects on cancer cell lines, suggesting their potential as lead compounds for anticancer drug development .